Cas no 2411307-38-3 (5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine)

• Product Name: 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine
• CAS No: 2411307-38-3
• MF: C₁₅H₁₆F₃NO₃
• MW: 315.287654876709
• CID: 6098231
• PubChem ID: 154880236
• Update Time: 2025-06-14

5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine Chemical and Physical Properties

Names and Identifiers

• Z3687612159
• 5-methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine
• 2411307-38-3
• EN300-7560840
• [5-Methyl-2-[3-(trifluoromethyl)phenyl]morpholin-4-yl]-(oxiran-2-yl)methanone
• 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C15H16F3NO3/c1-9-7-21-12(6-19(9)14(20)13-8-22-13)10-3-2-4-11(5-10)15(16,17)18/h2-5,9,12-13H,6-8H2,1H3
• InChI Key： KMIOSHZTMVQYIA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1CN(C(C2CO2)=O)C(C)CO1)(F)F

Computed Properties

• Exact Mass: 315.10822786g/mol
• Monoisotopic Mass: 315.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.1Ų

Additional information on 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine

Comprehensive Overview of 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine (CAS No. 2411307-38-3)

The compound 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine (CAS No. 2411307-38-3) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxirane (epoxide) ring and the trifluoromethylphenyl moiety, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key structural element in many FDA-approved drugs, and its presence in this compound opens doors to innovative therapeutic applications. Additionally, the oxirane functionality is known for its reactivity, making it a versatile building block in organic synthesis.

From an industrial perspective, CAS No. 2411307-38-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly methods to produce such complex molecules. The compound’s potential role in catalysis and asymmetric synthesis is another hot topic, as it aligns with the global push for more efficient and selective chemical processes.

The pharmacological profile of 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine is also under investigation. Preliminary studies suggest it may interact with enzyme targets involved in inflammation and neurodegenerative diseases. This has sparked interest in its use for developing central nervous system (CNS) therapeutics, a field where fluorinated morpholine derivatives are increasingly prominent.

Another area of exploration is the compound’s potential in agrochemical innovation. The trifluoromethylphenyl group is a common feature in pesticides and herbicides, and its incorporation into this molecule could lead to novel crop protection agents. Given the rising need for sustainable agriculture, this application is particularly timely.

For synthetic chemists, the challenges associated with the stereoselective synthesis of 5-Methyl-4-(oxirane-2-carbonyl)-2-[3-(trifluoromethyl)phenyl]morpholine are a focal point. The presence of multiple stereocenters and reactive functional groups requires advanced techniques, such as chiral auxiliaries or enzymatic resolution. These methodologies are often searched by professionals seeking to optimize their synthetic routes.

In summary, CAS No. 2411307-38-3 represents a multifaceted compound with broad applicability in medicinal chemistry, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the context of drug design and sustainable synthesis. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in advancing multiple industries.